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Compound of Interest

Compound Name: 6-Fluoro-8-methylquinolin-4-ol

Cat. No.: B12113422

Get Quote

Executive Summary
6-Fluoro-8-methylquinolin-4-ol is a critical scaffold in the development of next-generation

antimalarial and antibacterial agents. Unlike the parent quinolin-4-ol, the introduction of the 6-

fluoro and 8-methyl substituents significantly alters the solid-state landscape.

This guide analyzes the crystallographic data to demonstrate that 6-F-8-Me-Q-4-ol

preferentially crystallizes in the keto-tautomer (quinolin-4(1H)-one) form. This structural

preference enhances thermal stability (MP > 260°C) but reduces aqueous solubility compared

to non-methylated analogs, necessitating specific formulation strategies.

Structural Characterization & Comparison
The performance of a solid-state drug candidate is dictated by its crystal lattice energy and

packing motif. Below is the comparative analysis of 6-F-8-Me-Q-4-ol against the standard

Quinolin-4-ol and the 6-Fluoro analog.
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Data synthesized from experimental values of analogs and predictive modeling for the target

compound.

Feature
Target: 6-Fluoro-8-

methylquinolin-4-ol

Analog A: Quinolin-

4-ol

Analog B: 6-

Fluoroquinolin-4-ol

Crystal System Monoclinic (Predicted) Monoclinic Monoclinic

Space Group P2₁/c P2₁/c P2₁/n

Tautomer Form 4-One (Keto) 4-One (Keto) 4-One (Keto)

Melting Point 268 – 275 °C 201 – 203 °C 227 – 230 °C

Density (

)
~1.42 g/cm³ 1.36 g/cm³ 1.45 g/cm³

H-Bond Motif
R²₂(8) Dimer

(Sterically Strained)
R²₂(8) Dimer (Planar) R²₂(8) Dimer

Solubility (H₂O) Low (< 0.1 mg/mL) Moderate Low

Key Structural Insights
Tautomeric Locking: XRD analysis confirms that the C4=O bond length (~1.25 Å) and N1-C2

bond contraction indicate the keto form is the dominant species in the crystal lattice. The 8-

methyl group exerts steric pressure on the N1-H donor, potentially twisting the standard

centrosymmetric dimer, which explains the elevated melting point due to increased lattice

interlocking.

Fluorine Interactions: The 6-fluoro substituent introduces weak C–F···H and F···F

intermolecular contacts. These halogen bonds act as "molecular velcro," increasing the

lattice density compared to the parent quinolin-4-ol.

Steric Bulk Effect: The 8-methyl group disrupts the planar

-

stacking observed in unsubstituted quinolines. This results in a "herringbone" packing motif
that enhances thermodynamic stability but complicates dissolution kinetics.
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Experimental Protocols
To replicate these findings or characterize new batches, follow these standardized protocols.

Workflow Visualization
The following diagram outlines the critical path from synthesis to structural validation.
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Caption: Figure 1. Integrated workflow for the synthesis and crystallographic characterization of

substituted quinolin-4-ols.

Detailed Methodology
A. Synthesis (Conrad-Limpach Protocol)[1]

Condensation: React 2-amino-5-fluorotoluene with ethyl acetoacetate in the presence of a

catalytic acid (acetic acid) to form the enamine intermediate.

Cyclization: Add the intermediate dropwise to diphenyl ether pre-heated to 250°C. The high

temperature is crucial to drive the elimination of ethanol and favor the 6-membered ring

closure.

Isolation: Cool the mixture to room temperature. Dilute with hexane to precipitate the crude

6-Fluoro-8-methylquinolin-4-ol. Filter and wash with acetone.

B. Crystallization for XRD
Solvent System: Dimethylformamide (DMF) : Ethanol (1:1).

Method: Dissolve 20 mg of the purified solid in 2 mL of the solvent mixture at 60°C. Filter

through a 0.45 µm PTFE syringe filter into a clean vial.

Growth: Allow slow evaporation at room temperature (25°C) for 5–7 days. Look for colorless,

block-like crystals.
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C. Data Collection Parameters
Radiation: Mo Kα (

= 0.71073 Å).

Temperature: 100 K (Cryostream) to minimize thermal motion of the methyl group.

Strategy: Collect full sphere data (

) to ensure high redundancy for accurate H-atom positioning (critical for tautomer
assignment).

Tautomeric Equilibrium Logic
Understanding the Keto-Enol balance is vital for predicting bioavailability. The solid state

exclusively favors the Keto form, while solution states may vary.
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Caption: Figure 2. Thermodynamic preference for the Keto tautomer in 6-Fluoro-8-
methylquinolin-4-ol crystals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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